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molecular formula C10H11N3O2 B8303950 (2-(5-Methyl-3-isoxazolyl)amino-3-pyridinyl)methanol

(2-(5-Methyl-3-isoxazolyl)amino-3-pyridinyl)methanol

Cat. No. B8303950
M. Wt: 205.21 g/mol
InChI Key: MRNHRNGZSDNPNI-UHFFFAOYSA-N
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Patent
US08334236B2

Procedure details

Under a nitrogen gas stream, 0.75 g (20 mmol) of lithium aluminum hydride was added to tetrahydrofuran (70 mL) under ice cooling, and a tetrahydrofuran (30 mL) solution of 2.3 g (9.9 mmol) of methyl 2-(5-methyl-3-isoxazolyl)aminonicotinate was added dropwise to the above solution. The resulting mixture was stirred for one hour under ice cooling. Ethyl acetate was added to the reaction mixture, and 8.0 mL of a 10% aqueous solution of sodium hydroxide was further added thereto. Insoluble materials were filtered off. The filtrate was concentrated, and the residue was dissolved in ethyl acetate, dried, filtered, and concentrated. Thus, 2.2 g of the title compound was obtained as an orange-colored viscous product (yield: quantitative).
Name
lithium aluminum hydride
Quantity
0.75 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
70 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
methyl 2-(5-methyl-3-isoxazolyl)aminonicotinate
Quantity
2.3 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound
[Compound]
Name
product

Identifiers

REACTION_CXSMILES
[H-].[Al+3].[Li+].[H-].[H-].[H-].O1CCCC1.[CH3:12][C:13]1[O:17][N:16]=[C:15]([NH:18][C:19]2[N:28]=[CH:27][CH:26]=[CH:25][C:20]=2[C:21](OC)=[O:22])[CH:14]=1.[OH-].[Na+]>C(OCC)(=O)C>[CH3:12][C:13]1[O:17][N:16]=[C:15]([NH:18][C:19]2[C:20]([CH2:21][OH:22])=[CH:25][CH:26]=[CH:27][N:28]=2)[CH:14]=1 |f:0.1.2.3.4.5,8.9|

Inputs

Step One
Name
lithium aluminum hydride
Quantity
0.75 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
tetrahydrofuran
Quantity
70 mL
Type
reactant
Smiles
O1CCCC1
Step Two
Name
tetrahydrofuran
Quantity
30 mL
Type
reactant
Smiles
O1CCCC1
Name
methyl 2-(5-methyl-3-isoxazolyl)aminonicotinate
Quantity
2.3 g
Type
reactant
Smiles
CC1=CC(=NO1)NC1=C(C(=O)OC)C=CC=N1
Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
Ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Stirring
Type
CUSTOM
Details
The resulting mixture was stirred for one hour under ice cooling
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was further added
FILTRATION
Type
FILTRATION
Details
Insoluble materials were filtered off
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in ethyl acetate
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
CC1=CC(=NO1)NC1=NC=CC=C1CO
Measurements
Type Value Analysis
AMOUNT: MASS 2.2 g
YIELD: CALCULATEDPERCENTYIELD 108.3%
[Compound]
Name
product
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.